Cas no 2090244-80-5 (2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid)

• Product Name: 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid
• CAS No: 2090244-80-5
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• CID: 6263955
• PubChem ID: 131377675
• Update Time: 2025-05-24

2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2090244-80-5
• EN300-6739094
• 2-({1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid
• 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid

• Inchi： 1S/C15H22N4O4/c1-15(2,3)23-14(22)19-6-5-11(9-19)18(4)13-16-7-10(8-17-13)12(20)21/h7-8,11H,5-6,9H2,1-4H3,(H,20,21)
• InChI Key： ORMGZEILGPRHCU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N(C1N=CC(C(=O)O)=CN=1)C)=O

Computed Properties

• Exact Mass: 322.16410520g/mol
• Monoisotopic Mass: 322.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid (CAS: 2090244-80-5)

The compound 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid (CAS: 2090244-80-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-pyrimidine scaffold, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

One of the most notable findings in recent research is the application of this compound in the synthesis of selective inhibitors for protein kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These kinases are critical targets in oncology, and the ability to modulate their activity with high specificity is a major focus of drug development. The tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable building block in multi-step organic syntheses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid in inhibiting tumor growth in vitro and in vivo. The study highlighted the compound's ability to improve pharmacokinetic properties, such as bioavailability and metabolic stability, when incorporated into larger drug candidates. This has opened new avenues for the design of next-generation anticancer agents.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary data from a 2024 study suggest that its derivatives may modulate pathways involved in neuroinflammation and oxidative stress, which are key factors in diseases like Alzheimer's and Parkinson's. While these findings are still in the early stages, they underscore the versatility of this chemical scaffold.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been explored to enhance yield and reduce environmental impact. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, 2-({1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid (CAS: 2090244-80-5) represents a versatile and valuable compound in medicinal chemistry. Its applications in oncology and neurodegenerative disease research, coupled with advancements in synthetic methodologies, position it as a key player in the development of future therapeutics. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.